Cas no 1361764-85-3 (Methyl 4-(aminomethyl)-2-methyl-5-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Methyl 4-(aminomethyl)-2-methyl-5-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1361764-85-3
• MF: C₁₁H₁₃F₃N₂O₃
• MW: 278.227733373642
• CID: 4931572
• Update Time: 2025-06-10

Methyl 4-(aminomethyl)-2-methyl-5-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(aminomethyl)-2-methyl-5-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C11H13F3N2O3/c1-6-7(3-10(17)18-2)8(4-15)9(5-16-6)19-11(12,13)14/h5H,3-4,15H2,1-2H3
• InChI Key： XPRPVJGJDCCXDI-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(C)C(CC(=O)OC)=C1CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 1.1
• Topological Polar Surface Area: 74.4

Additional information on Methyl 4-(aminomethyl)-2-methyl-5-(trifluoromethoxy)pyridine-3-acetate

Methyl 4-(aminomethyl)-2-methyl-5-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1361764-85-3): A Comprehensive Overview

Methyl 4-(aminomethyl)-2-methyl-5-(trifluoromethoxy)pyridine-3-acetate, identified by its CAS number 1361764-85-3, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and applications in drug development. The structural features of this molecule, particularly the presence of an amino methyl group, a methyl group, and a trifluoromethoxy group, contribute to its unique chemical properties and potential therapeutic applications.

The synthesis and characterization of Methyl 4-(aminomethyl)-2-methyl-5-(trifluoromethoxy)pyridine-3-acetate have been subjects of extensive research due to its potential role as an intermediate in the synthesis of more complex pharmaceutical agents. The trifluoromethoxy group, in particular, is known for its ability to enhance the metabolic stability and lipophilicity of molecules, making it a valuable component in drug design. Recent studies have highlighted the importance of such structural motifs in developing novel therapeutic entities that exhibit improved pharmacokinetic profiles.

In the context of contemporary pharmaceutical research, Methyl 4-(aminomethyl)-2-methyl-5-(trifluoromethoxy)pyridine-3-acetate has been explored for its potential applications in the treatment of various diseases. For instance, pyridine derivatives have shown promise in the development of anti-inflammatory, antiviral, and anticancer agents. The combination of an amino methyl group and a trifluoromethoxy group in this compound suggests that it may possess dual functionality, capable of interacting with multiple biological targets simultaneously. This property is particularly attractive in the design of multifunctional drugs that can address complex pathologies more effectively than single-target agents.

The chemical properties of Methyl 4-(aminomethyl)-2-methyl-5-(trifluoromethoxy)pyridine-3-acetate also make it a valuable tool for medicinal chemists engaged in structure-activity relationship (SAR) studies. By modifying different functional groups within the molecule, researchers can systematically evaluate how changes in structure affect biological activity. This approach has been instrumental in identifying lead compounds for further optimization. The versatility of this compound lies in its ability to serve as a scaffold for generating a library of derivatives with tailored properties.

Recent advancements in computational chemistry have further enhanced the utility of Methyl 4-(aminomethyl)-2-methyl-5-(trifluoromethoxy)pyridine-3-acetate in drug discovery. Molecular modeling techniques have enabled researchers to predict the binding modes of this compound to biological targets with high accuracy. These predictions can guide experimental efforts and accelerate the development process. Additionally, virtual screening methods have been employed to identify potential drug candidates from large databases, including derivatives of this compound.

The role of fluorinated compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into organic molecules often leads to significant improvements in their pharmacological properties. In particular, trifluoromethoxy groups have been shown to enhance binding affinity, metabolic stability, and oral bioavailability. These benefits are particularly relevant for developing drugs that need to withstand the rigors of metabolic processes while maintaining efficacy at target sites. The presence of such a group in Methyl 4-(aminomethyl)-2-methyl-5-(trifluoromethoxy)pyridine-3-acetate underscores its potential as a building block for next-generation therapeutics.

In conclusion, Methyl 4-(aminomethyl)-2-methyl-5-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1361764-85-3) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features and chemical properties make it a valuable intermediate for synthesizing novel therapeutic agents. The ongoing research into this compound and its derivatives continues to contribute to our understanding of drug design principles and highlights its importance in addressing unmet medical needs.